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Compound of Interest

Compound Name:
2-Amino-5-bromothiazole

hydrobromide

Cat. No.: B3429169 Get Quote

An In-depth Technical Guide to 2-Amino-5-bromothiazole Hydrobromide: Physicochemical

Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

with a core focus on the melting point and stability, of 2-Amino-5-bromothiazole
hydrobromide (CAS RN: 61296-22-8). This heterocyclic organic compound serves as a crucial

intermediate in the pharmaceutical industry and as a biochemical reagent in life science

research.[1][2]

Physicochemical Properties
A summary of the key quantitative and qualitative data for 2-Amino-5-bromothiazole
hydrobromide is presented below.
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Property Value Source(s)

Molecular Formula C₃H₄Br₂N₂S [1][3]

Molecular Weight 259.95 g/mol [1][3]

Melting Point 165 °C (with decomposition) [1][2][3][4]

157.0 to 163.0 °C

163 °C [5]

141-144 °C (for hydrated form) [6]

Appearance
Light yellow to light brown

crystalline powder
[1][3][4]

White to Gray to Brown

powder to crystal

Solubility Soluble in Methanol [1][3]

Purity
>95.0% (Nonaqueous

Titration)

≥98.0% [4]

Melting Point Analysis
The melting point of 2-Amino-5-bromothiazole hydrobromide is consistently reported at

approximately 165 °C, with the important qualifier that the substance decomposes at this

temperature.[1][2][3] Some suppliers provide a range, such as 157.0 to 163.0 °C. It is

noteworthy that an earlier patent describes a melting point of 141-142 °C for a hydrated form of

the compound, which after recrystallization, melts at 144-145 °C.[6] This suggests that the

presence of water of crystallization can significantly affect the observed melting point.

Compound Stability and Storage
Proper handling and storage are critical to maintain the integrity of 2-Amino-5-bromothiazole
hydrobromide.
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Hygroscopicity: The compound is sensitive and hygroscopic, meaning it readily absorbs

moisture from the atmosphere.[1][3][4] Therefore, it must be stored in a sealed, dry

environment.[1][3]

Light Sensitivity: To prevent degradation, it should be kept in a dark place.[1][3]

Storage Temperature: The recommended storage condition is Room Temperature (between

10°C and 25°C).[1][3][5] For long-term storage of stock solutions, -80°C (for 6 months) or

-20°C (for 1 month) is recommended.[7]

Thermal Stability: The compound decomposes at its melting point.[1] Thermal decomposition

can lead to the release of irritating gases and vapors, including carbon monoxide and carbon

dioxide.[8]

Incompatibilities: The compound should be kept away from strong oxidizing agents.[8]
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Stability Profile of 2-Amino-5-bromothiazole HBr

2-Amino-5-bromothiazole
Hydobromide

Chemical Degradation
(Loss of Integrity)

leads to

Atmospheric
Moisture

affects (Hygroscopic)

Light Exposure

affects (Photosensitive)

High Temperature
(≥165 °C)

affects (Thermal Decomposition)

Strong Oxidizing
Agents

affects (Incompatible)
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Start: 2-Amino-5-bromothiazole HBr
in Tetrahydrofuran (THF)

Add Triethylamine (TEA)

Stir at Room Temperature
(6 hours)

Formation of Precipitate
(Triethylammonium Bromide)

Filter to remove precipitate

Concentrate filtrate
(under reduced pressure)

End Product:
2-Amino-5-bromothiazole (Free Base)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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